tert-Butyl (R)-2-ethynylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl (2R)-2-ethynylpiperidine-1-carboxylate
• InChI: InChI=1S/C12H19NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3/t10-/m0/s1
• InChI Key: OLYLUYXEZAJXAC-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC1C#C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCCC[C@@H]1C#C
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• CAS No.: 1456930-67-8

Description

“tert-Butyl ®-2-ethynylpiperidine-1-carboxylate” likely refers to a specific organic compound. The “tert-Butyl” part suggests the presence of a tertiary butyl group, which is a substituent with the formula -C(CH3)3. The “®-2-ethynylpiperidine-1-carboxylate” part suggests the presence of a piperidine ring, which is a common motif in organic chemistry and drug design.

Synthesis Analysis

While specific synthesis methods for “tert-Butyl ®-2-ethynylpiperidine-1-carboxylate” are not available, tert-butyl compounds are often synthesized through reactions involving tert-butyl alcohol or its derivatives. The synthesis could involve complex reactions and would likely require specialized knowledge in organic chemistry.

Chemical Reactions Analysis

The chemical reactions involving “tert-Butyl ®-2-ethynylpiperidine-1-carboxylate” would depend on its specific structure and the conditions under which the reactions are carried out.

Physical and Chemical Properties Analysis

The physical and chemical properties of “tert-Butyl ®-2-ethynylpiperidine-1-carboxylate” would depend on its specific structure. Tert-butyl compounds are generally colorless and flammable.

Scientific Research Applications

Stereoselective Syntheses

• The compound and its derivatives have been utilized in stereoselective syntheses, where specific reactions under controlled conditions yield products with desired stereochemistry. For instance, studies have demonstrated the quantitative yield of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates through reactions involving L-selectride and subsequent transformations (Boev et al., 2015).

Synthesis of Piperidine Derivatives

• Research has been conducted on the reaction of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with various reagents, demonstrating the compound's utility in generating diverse piperidine derivatives. These derivatives are considered promising synthons for the preparation of a wide array of piperidine-based compounds (Moskalenko & Boev, 2014).

Material Science and Characterization

• In material science, the compound has been synthesized and characterized alongside other related compounds, such as 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate. These studies include thermal, X-ray, and DFT analyses to understand their structural and electronic properties (Çolak et al., 2021).

Evaluation of Physicochemical and Pharmacokinetic Properties

• The tert-butyl group's physicochemical and pharmacokinetic properties have been evaluated, particularly its impact on the drug discovery process. Research has documented the comparative study of various substituents, including tert-butyl, highlighting its role in modulating bioactive compounds' properties (Westphal et al., 2015).

Synthetic Routes and Chemical Transformations

• The compound has also been a focus in developing synthetic routes and chemical transformations, contributing to the efficient synthesis of intermediates pivotal for the development of novel therapeutic agents. For example, an efficient approach to synthesizing tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an important intermediate in drug synthesis, has been proposed, demonstrating the compound's significance in the pharmaceutical industry (Xin-zhi, 2011).

Mechanism of Action

Target of Action

It is known to exhibit a unique reactivity pattern due to its crowded structure, which can influence its interactions with various biological targets .

Mode of Action

The tert-butyl group is known to elicit a unique reactivity pattern, which could influence the compound’s interaction with its targets

Biochemical Pathways

The tert-butyl group, a part of this compound, is known to be involved in various chemical transformations and has implications in biosynthetic and biodegradation pathways .

Result of Action

Compounds containing the tert-butyl group have been associated with various biological effects, including potential neuroprotective effects .

Safety and Hazards

As with any chemical compound, handling “tert-Butyl ®-2-ethynylpiperidine-1-carboxylate” would require appropriate safety measures. It’s important to avoid ingestion and inhalation, and to use personal protective equipment.

Future Directions

The future directions for research on “tert-Butyl ®-2-ethynylpiperidine-1-carboxylate” would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.